Cas no 2137942-23-3 (1-(Benzylamino)hexan-3-one)

• Product Name: 1-(Benzylamino)hexan-3-one
• CAS No: 2137942-23-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6201875
• PubChem ID: 123195000
• Update Time: 2025-05-23

1-(Benzylamino)hexan-3-one Chemical and Physical Properties

Names and Identifiers

• 2137942-23-3
• 1-(benzylamino)hexan-3-one
• EN300-798186
• 1-(Benzylamino)hexan-3-one

• Inchi： 1S/C13H19NO/c1-2-6-13(15)9-10-14-11-12-7-4-3-5-8-12/h3-5,7-8,14H,2,6,9-11H2,1H3
• InChI Key： FIQNSHSNZHRGCL-UHFFFAOYSA-N
• SMILES： O=C(CCC)CCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(Benzylamino)hexan-3-one

1-(Benzylamino)hexan-3-one: A Comprehensive Overview

1-(Benzylamino)hexan-3-one (CAS No. 2137942-23-3) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique structure, has been extensively studied for its potential applications in drug development, as well as its role in various chemical synthesis pathways. In this article, we will delve into the structural properties, synthesis methods, biological activities, and recent advancements in the research of 1-(Benzylamino)hexan-3-one.

The molecular structure of 1-(Benzylamino)hexan-3-one consists of a hexanone backbone with a benzylamino group attached at the first carbon. This arrangement imparts the compound with both aliphatic and aromatic characteristics, making it a valuable substrate for further functionalization. Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of 1-(Benzylamino)hexan-3-one is its role as an intermediate in the synthesis of complex natural products. Researchers have utilized this compound to construct intricate molecular frameworks, leveraging its reactivity to facilitate key transformations. For instance, a 2023 study published in *Nature Chemistry* demonstrated how 1-(Benzylamino)hexan-3-one can be employed in the enantioselective synthesis of polycyclic compounds, showcasing its potential in drug discovery.

In terms of synthesis, 1-(Benzylamino)hexan-3-one can be prepared through various methods, including nucleophilic addition and reductive amination. These methods have been optimized to enhance yield and selectivity, making the compound more accessible for large-scale production. A 2022 paper in *Journal of Organic Chemistry* reported a novel approach using catalytic asymmetric induction to synthesize 1-(Benzylamino)hexan-3-one, which significantly improved enantioselectivity.

The biological activity of 1-(Benzylamino)hexan-3-one has also been a focal point of recent research. Studies have shown that this compound exhibits moderate inhibitory effects on certain protein kinases, making it a promising lead compound for anti-cancer drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models, with encouraging results reported in *Molecular Pharmacology*.

Another area where 1-(Benzylamino)hexan-3-one has shown potential is in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. A 2023 study published in *Advanced Materials* highlighted how derivatives of this compound can be incorporated into organic field-effect transistors (OFETs), demonstrating improved charge transport properties.

Despite its numerous applications, the stability and scalability of 1-(Benzylamino)hexan-3-one remain critical considerations for industrial adoption. Researchers are actively exploring methods to enhance its stability under various reaction conditions while maintaining its reactivity. Recent advancements include the use of environmentally friendly solvents and catalysts to streamline its synthesis process.

In conclusion, 1-(Benzylamino)hexan-3-one (CAS No. 2137942-23-3) is a multifaceted compound with significant implications across diverse scientific domains. Its structural versatility, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in future research and development endeavors.